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Comparative Properties of Barium Chromate
and Barium Dichromate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Barium dichromate

CAS No.: 10031-16-0

Cat. No.: S1534786

The table below summarizes the key properties of Barium Chromate (BaCrOa4) and the available information

for Barium Dichromate (BaCr207).

Barium Dichromate

Propert Barium Chromate (BaCrO
PEIYY ( ? (BaCr207)

Common Name Barium Yellow, Lemon Yellow [1] Information missing

Chemical Structure Information missing

imgbb.com

image not found

Appearance Yellow powder [2] Information missing
Solubility in Water 0.2775 mg/100 mL [2] More soluble than BaCrOa [3]
(20°C)

Solubility Product (Ksp) 1.17 x 10719 [2] Information missing
Solubility in Strong Soluble (dissolves to form dichromate) [2]  Information missing

Acids [4]
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Supporting Experimental Data and Protocols

Here are the experimental observations and methodologies related to the solubility and chemical behavior of

these compounds.

Key Experimental Observations

¢ Relative Solubility: The general rule is that dichromate salts are more soluble than their
corresponding chromate salts [3]. This is attributed to the larger size and lower charge density of the
dichromate ion (Cr20727) compared to the chromate ion (CrO42-). This leads to weaker ionic bonds
with the barium cation (Ba2*) and less effective solvation, making barium dichromate more soluble
[3].

e Solubility in Acid: Barium chromate is insoluble in water but dissolves in strong acids like HCI| and
HNO:s. This dissolution is accompanied by a color change from yellow to orange-yellow due to a shift
in equilibrium, where soluble dichromate ions are formed in the acidic environment [2] [4].

o Reaction: 2 BaCrOa (s) + 2 H* (aq) — 2 Baz* (aq) + Cr2072~ (aq) + H20 (1) [2]

Detailed Experimental Protocol

The following workflow summarizes a laboratory procedure for studying the chemical equilibria of barium

chromate, which allows for observations of its solubility behavior [4].

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.vedantu.com/question-answer/compare-the-relative-solubilities-of-class-11-chemistry-cbse-6024a08ec1ef3a65807b1a14
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.vedantu.com/question-answer/compare-the-relative-solubilities-of-class-11-chemistry-cbse-6024a08ec1ef3a65807b1a14
https://en.wikipedia.org/wiki/Barium_chromate
https://www.physicsforums.com/threads/barium-chromate-chemical-equilibria.534287/
https://en.wikipedia.org/wiki/Barium_chromate
https://www.physicsforums.com/threads/barium-chromate-chemical-equilibria.534287/
https://www.smolecule.com/products/s1534786?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Start Experiment

'

Mix BaClz and K2CrOas solutions

:

Formation of yellow
BaCrOa precipitate

'

Split mixture
into three test tubes

Observation: . Observation:
. . Observation: o .
Precipitate dissolves, . : Precipitate dissolves,
. Precipitate remains .
solution turns orange-yellow paler orange-yellow solution

Explanation: CrO4?~ converts Explanation: Weak SO4?~ formation Explanation: Similar to HCI,

to soluble Cr2072~ limits reaction weaker acid effect

Click to download full resolution via product page

Procedure Overview:

¢ Synthesis of Barium Chromate: Mix aqueous solutions of Barium Chloride (BaClz) and Potassium
Chromate (K2CrQa4). A yellow precipitate of BaCrOa4 forms immediately [4].

e Acid Test Setup: Divide the resulting mixture (precipitate and supernatant liquid) into three separate
test tubes [4].

e Addition of Acids:

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s1534786?utm_src=pdf-body-img
https://www.physicsforums.com/threads/barium-chromate-chemical-equilibria.534287/
https://www.physicsforums.com/threads/barium-chromate-chemical-equilibria.534287/
https://www.smolecule.com/products/s1534786?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

o Tube 1 (HCI): Add hydrochloric acid. The yellow precipitate will dissolve, forming an orange-
yellow solution [4].
o Tube 2 (H2S04): Add sulfuric acid. The yellow precipitate typically remains undissolved [4].
o Tube 3 (HNOs): Add nitric acid. The yellow precipitate dissolves, forming a paler orange-yellow
solution compared to HCI [4].
¢ Analysis: The color changes are key to understanding the chemical equilibria. The orange-yellow
color in acidic conditions (except with H2SOa) is due to the formation of the dichromate ion (Cr20727)

[4].

Data Gaps and Further Research

The main limitation for a complete comparison is the lack of specific quantitative data for barium
dichromate. To build a comprehensive guide, you would need to consult specialized chemical databases or

primary research literature to find information such as:

e The precise solubility product constant (Ksp) and water solubility of barium dichromate.

¢ |ts exact melting point, density, and thermal stability.

¢ Detailed experimental data comparing the photocatalytic properties of both compounds. While one
study explores the photocatalytic activity of specially synthesized BaCrOa microdiscs [5], a direct
comparison with BaCr207 is not available.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Comparative Properties of Barium Chromate and Barium

Dichromate]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1534786#barium-dichromate-vs-barium-chromate-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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